Cas no 557-25-5 (Glycerol 1-Monobutyrate (Technical Grade))

• Product Name: Glycerol 1-Monobutyrate (Technical Grade)
• CAS No: 557-25-5
• Molecular Formula: C₇H₁₄O₄
• Molecular Weight: 162.1837
• MDL: MFCD00041830
• CID: 369499
• PubChem ID: 11188

Glycerol 1-Monobutyrate (Technical Grade) Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxypropyl ester
• 1-MONOBUTYRIN
• Monobutyrin(Technical)
• 1-Butyrin
• 1-BUTYROYLGLYCEROL
• 2,3-dihydroxypropyl butanoate
• 2,3-dihydroxypropyl butyrate
• 2-O-Butyrylglycerol
• 3-Butyryloxy-propan-1,2-diol
• 3-butyryloxy-propane-1,2-diol
• Butyrin,1-mono
• BUTYRIN,MONO
• MONOBUTYRIN
• Mono-n-butyrin
• 1-Butyrylglycerol
• Butanoic acid, 2,3-dihydroxypropyl ester
• alpha-Monobutyrin
• .alpha.-Monobutyrin
• 1-Mono-n-butyrin
• Butyrin, 1-mono-
• Glycerol-alpha-mono-n-butyrate
• Glycerol-.alpha.-mono-n-butyrate
• RIEABXYBQSLTFR-UHFFFAOYSA-N
• 1-O-(butyryl)glycerol
• 2,3-Dihydroxypropylbutyrat
• 1-monobutyrin, AldrichCPR
• BUTANOIC ACID 2,3-
• MG 4:0
• FT-0693611
• MONOBUTYRIN, (+/-)-
• CHEBI:76503
• GLYCEROL .ALPHA.-MONOBUTYRATE
• NSC8451
• GLYCEROL 1-MONOBUTYRATE
• DTXSID70871764
• NS00043624
• MAG 4:0
• UNII-0YT8423E8U
• 1-Monotetranoin
• NSC-8451
• Butanoic acid,3-dihydroxypropyl ester
• EINECS 248-160-2
• 0YT8423E8U
• NSC 8451
• CS-0331773
• (-)-D-Glycerol 1-butyrate
• AI3-28578
• 26999-06-4
• Glycerol 1-Monobutyrate (Technical Grade)
• CHEMBL1987276
• NCI60_041861
• AS-56440
• Q27146050
• BUTANOIC ACID 2,3-DIHYDROXYPROPYL ESTER
• 3-butyryloxypropane-1,2-diol
• GLYCERYL 3-MONOBUTYRATE
• MONOBUTYRIN [MI]
• Butyric acid, monoester with propane-1,2,3-triol
• AKOS025243286
• 2,3-Dihydroxypropyl butyrate #
• AMY22513
• SCHEMBL68553
• EINECS 209-165-5
• 557-25-5
• Butyrate de 2,3-dihydroxypropyle
• Butanoic acid, monoester with 1,2,3-propanetriol
• A10828
• 1-Monobutyrin; 2,3-Dihydroxypropyl Butyrate; Glycerol 1-Monobutyrate;
• NSC 8451; a-Monobutyrin
• Glycerol a-Monobutyrate; Glycerol-a-mono-n-butyrate; Glyceryl 3-Monobutyrate

• MDL： MFCD00041830
• InChIKey： RIEABXYBQSLTFR-UHFFFAOYSA-N
• Inchi： 1S/C7H14O4/c1-2-3-7(10)11-5-6(9)4-8/h6,8-9H,2-5H2,1H3
• SMILES： O(C(C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 162.08900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 162.089209
• Heavy Atom Count: 11
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: -0.31710
• PSA: 66.76000
• Refractive Index: 1.445-1.453
• Boiling Point: 153 °C (7 mmHg)
• Melting Point: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 111.3±15.3 °C
• Color/Form: Colorless or light yellow transparent liquid
• Solubility: It is miscible with water, alcohol and chlorinated hydrocarbon, partially soluble in ether and benzene, and insoluble in petroleum ether.
• Density: 1.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols